Cas no 595547-34-5 (1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI))

1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) structure
595547-34-5 structure
Product Name:1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
CAS No:595547-34-5
MF:C14H14N2
MW:210.274363040924
CID:1017367
PubChem ID:3408822
Update Time:2025-04-20

1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
    • 7-methyl-2-(pyridin-2-yl)-2,3-dihydro-1H-indole
    • 595547-34-5
    • 7-Methyl-2-(pyridin-2-yl)indoline
    • Inchi: 1S/C14H14N2/c1-10-5-4-6-11-9-13(16-14(10)11)12-7-2-3-8-15-12/h2-8,13,16H,9H2,1H3
    • InChI Key: JYNVSIUURSFDOA-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=CC=2CC1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 210.11600
  • Monoisotopic Mass: 210.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • PSA: 24.92000
  • LogP: 3.23730
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